4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid

• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol
• IUPAC Name: 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid
• InChI: InChI=1S/C12H13N3O2S/c1-2-7-13-12(18)15-14-8-9-3-5-10(6-4-9)11(16)17/h2-6,8H,1,7H2,(H,16,17)(H2,13,15,18)/b14-8-
• InChI Key: VQMZQWICFVZKMK-ZSOIEALJSA-N
• Isomeric SMILES: C=CCNC(=S)N/N=C\C1=CC=C(C=C1)C(=O)O
• SMILES: C=CCNC(=S)NN=CC1=CC=C(C=C1)C(=O)O

Description

4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid, also known as PTIO, is a nitric oxide (NO) scavenger that is widely used in scientific research. PTIO is a small molecule that can easily penetrate cell membranes and react with NO, which makes it an ideal tool for studying the role of NO in various biological processes.

Mechanism of Action

4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid scavenges NO by reacting with it to form a stable nitrosated product. This reaction prevents NO from reacting with other molecules and causing cellular damage. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can also react with other reactive nitrogen species (RNS) and oxygen species (ROS), which makes it a broad-spectrum antioxidant.
Biochemical and Physiological Effects:
4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can protect cells from oxidative stress and apoptosis. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid has also been shown to inhibit the production of inflammatory cytokines and chemokines. In vivo studies have shown that 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can protect against ischemia-reperfusion injury, neurodegeneration, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and react with NO. It is also a broad-spectrum antioxidant that can scavenge other RNS and ROS. However, 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid has some limitations. It can react with other molecules besides NO, which can complicate data interpretation. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can also be toxic at high concentrations, which can affect cell viability.

Future Directions

There are several future directions for 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid research. One direction is to develop more specific NO scavengers that can distinguish between different NO species, such as S-nitrosylation and nitration. Another direction is to study the effects of 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid on different cell types and tissues in vivo. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can also be used to study the role of NO in various diseases, such as cancer and diabetes. Finally, 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can be used to develop new antioxidant therapies for various diseases.

Synthesis Methods

4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid can be synthesized by reacting 4-formylbenzoic acid with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then reacted with allyl isothiocyanate to form the final product, 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid. The synthesis of 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid is relatively simple and can be done in a few steps with high yield.

Scientific Research Applications

4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid is a widely used tool in scientific research, particularly in the field of NO biology. NO is a signaling molecule that plays a critical role in various biological processes, such as vasodilation, neurotransmission, and immune response. However, excessive production of NO can lead to cellular damage and inflammation. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid is used to scavenge excess NO and study its role in various biological processes. 4-[(Z)-(prop-2-enylcarbamothioylhydrazinylidene)methyl]benzoic acid is also used to study the effects of NO on different cell types and tissues.